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Compound of Interest

Compound Name: Menthiafolin

Cat. No.: B1175559

Absence of a specific Safety Data Sheet (SDS) for Menthiafolin necessitates a cautious
approach to its disposal. In such instances, it is imperative to treat the substance as potentially
hazardous and adhere to the most stringent disposal protocols. This guide provides a
comprehensive overview of the recommended procedures for the safe handling and disposal of
Menthiafolin, based on general laboratory safety principles and its known chemical properties.

Without a dedicated SDS, a complete toxicological and environmental hazard profile for
Menthiafolin is not available. However, computational predictions suggest a potential for
carcinogenicity and skin sensitization. Therefore, until experimentally verified data becomes
available, Menthiafolin and any materials contaminated with it should be managed as
hazardous waste.

Chemical and Physical Properties of Menthiafolin

A summary of the known chemical and physical properties of Menthiafolin is presented below.
This information is crucial for understanding its behavior and for making informed decisions
regarding its handling and storage.
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Property Value Source

CAS Number 19351-64-5 PubChem[1]
Molecular Formula C26H36012 PubChem[1]
Molecular Weight 540.6 g/mol PubChem[1]

[(4aS,5R)-5-ethenyl-1-0x0-6-
[(2R,3S,4R,5R,6S)-3,4,5-
trihydroxy-6-

IUPAC Name (hydroxymethyl)oxan-2-ylJoxy- PubChem[1]
4,4a,5,6-tetrahydro-3H-
pyrano[3,4-c]pyran-3-yl]

(2E)-6-hydroxy-2,6-

dimethylocta-2,7-dienoate

Step-by-Step Disposal Protocol for Menthiafolin

The following procedure outlines the recommended steps for the disposal of Menthiafolin,
treating it as a hazardous chemical waste.

1. Personal Protective Equipment (PPE): Before handling Menthiafolin, ensure that
appropriate PPE is worn. This includes, but is not limited to:

o Safety goggles or a face shield

o Chemical-resistant gloves (e.g., nitrile)
e Alab coat

2. Waste Segregation and Collection:

» Solid Waste: Collect solid Menthiafolin waste, including contaminated items such as
weighing paper, pipette tips, and gloves, in a dedicated, leak-proof container that is
compatible with the chemical.

» Liquid Waste: Collect solutions containing Menthiafolin in a separate, clearly labeled, and
sealable container. Avoid mixing with other chemical waste streams to prevent unknown
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reactions.

3. Waste Container Labeling: All waste containers must be accurately and clearly labeled. The
label should include:

The words "Hazardous Waste"

The full chemical name: "Menthiafolin"

The concentration and quantity of the waste

The date of accumulation

The name of the principal investigator and the laboratory location

4. Storage of Waste: Store the labeled hazardous waste containers in a designated, secure
area within the laboratory. This area should be away from general lab traffic and drains. Ensure
that incompatible waste types are not stored together.

5. Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for the hazardous waste. Do not attempt to dispose of
Menthiafolin down the drain or in the regular trash.

6. Empty Container Disposal:
» Containers that have held Menthiafolin should be triple-rinsed with a suitable solvent.
e The rinsate from this process must be collected and disposed of as hazardous waste.

 Atfter triple-rinsing, the container can typically be disposed of as non-hazardous waste, but it
is essential to deface the original label before doing so. Always confirm this procedure with
your institution's EHS guidelines.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Menthiafolin.
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Figure 1. Workflow for the proper disposal of Menthiafolin.
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By following these procedures, researchers, scientists, and drug development professionals
can ensure the safe and compliant disposal of Menthiafolin, thereby protecting themselves,
their colleagues, and the environment. Always consult your institution's specific guidelines and
the EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

